Cas no 669-70-5 (4-(1H-indol-3-yl)butan-1-amine)

• Product Name: 4-(1H-indol-3-yl)butan-1-amine
• CAS No: 669-70-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 1091071
• PubChem ID: 28991
• Update Time: 2025-05-21

4-(1H-indol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-butanamine
• 4-(1H-Indol-3-yl)-1-butanamine
• AKOS013786106
• 3-(aminobutyl)indole
• GZQBGZWAALHNBW-UHFFFAOYSA-N
• SCHEMBL1249795
• EN300-173433
• 4-(1H-indol-3-yl)butan-1-amine
• 4-(1H-Indol-3-yl)-1-butanamine #
• Butylamine, 4-[3-indolyl]-
• 669-70-5
• DB-331502
• 4-(1h-indol-3-yl)butylamine

• Inchi： 1S/C12H16N2/c13-8-4-3-5-10-9-14-12-7-2-1-6-11(10)12/h1-2,6-7,9,14H,3-5,8,13H2
• InChI Key： GZQBGZWAALHNBW-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CCCCN

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(1H-indol-3-yl)butan-1-amine

Exploring 4-(1H-indol-3-yl)butan-1-amine (CAS No. 669-70-5): A Versatile Compound with Emerging Applications

4-(1H-indol-3-yl)butan-1-amine, identified by its CAS No. 669-70-5, is a bioactive indole derivative gaining attention in pharmaceutical and biochemical research. This compound, often referred to as a tryptamine derivative, features a unique molecular structure combining an indole ring with a butylamine side chain. Its structural similarity to neurotransmitters like serotonin has sparked interest in neuroscience applications, particularly in studies exploring neurotransmitter modulation and receptor interactions.

Recent advancements in drug discovery have highlighted the potential of 4-(1H-indol-3-yl)butan-1-amine as a scaffold for designing novel central nervous system (CNS) therapeutics. Researchers are investigating its role in mood regulation pathways, with some studies suggesting possible applications in neuroprotective formulations. The compound's lipophilic nature and blood-brain barrier permeability make it particularly interesting for neurological research.

From a chemical synthesis perspective, CAS No. 669-70-5 serves as an important intermediate in organic chemistry. Its indole core structure allows for diverse functional group modifications, enabling the creation of various derivatives with tailored properties. Synthetic chemists value this compound for its versatility in medicinal chemistry applications, particularly in developing selective receptor ligands.

The growing interest in natural product analogs has further elevated the importance of 4-(1H-indol-3-yl)butan-1-amine. Many users searching for bioactive indole compounds or tryptamine research chemicals are discovering its potential. While not classified as a controlled substance, researchers emphasize responsible handling and adherence to laboratory safety protocols when working with this material.

In analytical chemistry, 669-70-5 presents interesting challenges and opportunities. Its UV-active indole chromophore makes it suitable for spectroscopic analysis, while its amine functionality allows for various derivatization techniques. These properties contribute to its utility in method development and analytical standard preparation.

The compound's potential extends to agricultural chemistry, where researchers are exploring its use as a precursor for plant growth regulators. Some studies suggest that certain derivatives may influence phytohormone pathways, though this application remains in early stages of investigation. This aligns with current trends in sustainable agriculture and biobased solutions.

Quality control remains paramount when working with 4-(1H-indol-3-yl)butan-1-amine. Reputable suppliers provide comprehensive analytical certificates including HPLC purity data and spectroscopic characterization. Researchers frequently search for 669-70-5 specifications and handling guidelines, underscoring the need for accurate technical information.

As interest in neurochemistry and psychopharmacology grows, so does the scientific literature surrounding CAS No. 669-70-5. Recent publications have explored its molecular interactions with various biological targets, contributing to our understanding of structure-activity relationships in indole-containing compounds. These studies often appear in searches for neurotransmitter analogs and CNS drug development.

The compound's stability profile warrants consideration in research applications. Proper storage conditions, typically controlled temperature environments and protective atmospheres, help maintain its integrity over time. These factors are particularly important for long-term studies or when preparing reference standards for analytical work.

Looking ahead, 4-(1H-indol-3-yl)butan-1-amine continues to attract attention in multiple scientific disciplines. Its dual nature as both a research tool and potential therapeutic precursor positions it as a compound of ongoing interest. As synthetic methodologies advance and biological understanding deepens, we can anticipate new applications emerging for this versatile molecule.